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Compound of Interest

Compound Name: 1,5-Diazocane Dihydrochloride

Cat. No.: B13697422

Get Quote

Executive Summary
The 1,5-diazocane scaffold (an 8-membered saturated heterocycle with nitrogen atoms at

positions 1 and 5) represents a "privileged structure" in medicinal chemistry, offering a rigidified

spacer for bidentate ligands and a core for novel alkaloids. However, the synthesis of medium-

sized rings (8–11 members) is historically plagued by the "medium-ring effect"—a

thermodynamic penalty caused by transannular strain and unfavorable entropy of cyclization.

This guide details two scalable protocols to overcome these barriers. Unlike traditional high-

dilution methods that are unsuitable for kilogram-scale production, these routes leverage

conformational control (the Thorpe-Ingold effect) and phase-transfer catalysis to achieve

cyclization at manageable concentrations.[1]

Key Technical Advantages[1][2]
Route A (Richman-Atkins Modified): Utilizes sulfonamide "splints" to pre-organize the linear

precursor, enabling cyclization yields >80% without high-dilution conditions.

Scalability: Incorporates a cation-exchange purification step that eliminates the need for

industrial-scale silica chromatography.[1]
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Safety: Replaces pyrophoric hydrides with carbonate bases where possible.

Strategic Analysis: Thermodynamics vs. Kinetics[1]
Synthesizing 1,5-diazocane requires overcoming the entropic barrier of bringing two ends of a

linear C3-N-C3 chain together.

Enthalpic Factor: The 8-membered ring suffers from Pitzer strain (torsional) and transannular

interactions (hydrogen atoms pointing inward).[1]

Entropic Factor: The probability of chain ends meeting is significantly lower than for 5- or 6-

membered rings.[1]

The Solution: We utilize the Richman-Atkins Cyclization strategy.[1][2][3][4][5] By converting the

nucleophilic amines into sulfonamides (tosylates or nosylates), we introduce bulky groups that

restrict the rotational freedom of the linear precursor. This "rotameric restriction" forces the

molecule into a gauche conformation, significantly increasing the effective molarity of the chain

ends and favoring cyclization over polymerization.

Pathway Visualization[1][7]

1,3-Propanediamine Step 1: Tosylation
(Restricts conformation)

 TsCl, NaOH Step 2: Cyclization
(NaH/DMF or K2CO3/ACN)

 + 1,3-Propanediol Ditosylate Step 3: Detosylation
(HBr/AcOH or Na/C10H8)

 Isolation of Bis-Sulfonamide 1,5-Diazocane
(Dihydrobromide Salt)

 Purification

Click to download full resolution via product page

Figure 1: The Modified Richman-Atkins Workflow. The sulfonamide groups act as temporary

scaffolds to facilitate the difficult 8-membered ring closure.[1]

Protocol A: Modified Richman-Atkins Cyclization
(High Purity)[1]
This is the gold-standard method for producing high-purity 1,5-diazocane.[1] It is robust against

side reactions and allows for the isolation of stable intermediates.[1]
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Materials & Reagents[1][6][8][9][10][11][12][13][14][15]
Substrates: 1,3-Propanediamine, 1,3-Propanediol di-p-tosylate (or 1,3-dibromopropane).

Reagents: p-Toluenesulfonyl chloride (TsCl), Sodium Hydride (60% in oil) or Potassium

Carbonate (anhydrous), DMF (anhydrous).

Deprotection: 33% HBr in Acetic Acid, Phenol (scavenger).

Step 1: Synthesis of N,N'-Ditosyl-1,3-propanediamine
Objective: Create the nucleophilic component with restricted conformation.

Setup: Equip a 5L reactor with an overhead stirrer and temperature probe. Charge with 1,3-

propanediamine (1.0 eq) and NaOH (2.2 eq) dissolved in water.

Addition: Cool to 0°C. Add p-toluenesulfonyl chloride (2.1 eq) in THF dropwise over 2 hours.

Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. The product will

precipitate as a white solid.[1][6]

Workup: Filter the solid, wash with water (3x) and cold ethanol. Dry in a vacuum oven at

50°C.

Checkpoint: Yield should be >90%.[1] Melting point: 138–140°C.[1]

Step 2: Cyclization (The Critical Step)
Objective: Form the 8-membered ring.

Solvation: In a dry 5L reactor under N2, dissolve N,N'-ditosyl-1,3-propanediamine (1.0 eq) in

anhydrous DMF (0.1 M concentration).

Note: Higher concentrations (up to 0.25 M) are possible but increase oligomer risk.[1]

Deprotonation: Carefully add NaH (2.2 eq) in portions at 0°C. Evolution of H2 gas will be

vigorous.[1] Stir for 1 hour until gas evolution ceases and the solution becomes clear/yellow.
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Alternative: For a safer process, use K2CO3 (5 eq) in CH3CN at reflux, though kinetics

are slower.

Alkylation: Add 1,3-propanediol di-p-tosylate (1.0 eq) (preferred over dibromide for better

leaving group ability) as a solution in DMF dropwise over 4 hours at 80°C.

Process Control: Slow addition is crucial to favor intramolecular reaction over

intermolecular polymerization.[1]

Completion: Stir at 100°C for 12 hours.

Workup: Quench with water (carefully). The cyclic bis-tosylamide usually precipitates.[1]

Filter and wash with water and methanol.[1] Recrystallize from ethanol/DMF if necessary.

Step 3: Detosylation & Purification via Cation Exchange
Objective: Remove the sulfonyl "splints" and isolate the free amine without column

chromatography.[1]

Reaction: Dissolve the cyclic intermediate in 33% HBr/Acetic Acid (10 mL per gram of

reactant). Add Phenol (2.0 eq) as a scavenger for the tosyl cations.[1]

Heating: Heat to 70°C for 24 hours. The product will precipitate as the dihydrobromide salt.

[1]

Isolation (Crude): Cool to RT, add diethyl ether to maximize precipitation. Filter the

hygroscopic solid.[1]

Purification (Scalable):

Dissolve the crude salt in minimal water.[1]

Load onto a Dowex 50W-X8 cation exchange resin (H+ form).[1]

Elute impurities with 1M HCl (removes tosyl byproducts and phenol).[1]

Elute the product with 4M - 6M HCl.[1]
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Concentrate the high-molarity fractions to yield pure 1,5-diazocane dihydrochloride as a

white crystalline solid.

Scalability & Process Safety
For industrial translation, specific parameters must be controlled.

Data Summary: Process Efficiency
Parameter

Batch Method
(NaH)

Batch Method
(K2CO3)

Continuous Flow
Potential

Concentration 0.1 M 0.05 M 0.5 M

Temp 100°C Reflux (82°C) 120°C (Pressurized)

Yield (Step 2) 85-92% 70-80% >90%

Safety Risk
High (H2 gas,

pyrophoric)
Low Medium (Pressure)

Purification Precipitation Precipitation Inline Extraction

Purification Logic Tree
To avoid the bottleneck of silica gel chromatography, follow this decision logic:
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Crude Deprotection Mixture
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Elute 1M HCl
(Removes mono-amines/impurities)

Elute 6M HCl
(Displaces 1,5-Diazocane)

Pure 1,5-Diazocane 2HCl
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Figure 2: Cation-Exchange Purification Strategy.[1] This workflow allows for multi-gram to

kilogram purification without solvent-heavy chromatography.[1]
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[Link]

Cation Exchange Improvement: Searle, G. H., & Geue, R. J. (1984). Improved Richman-

Atkins syntheses of cyclic polyamines... with the aid of cation-exchange in purification.[1][5]

Australian Journal of Chemistry, 37(5), 959-970. [Link]

Review on Medium Ring Synthesis: Chowdhury, S., & Petzold, C. (2012). Synthesis of

medium-sized ring nitrogen heterocycles. Chemical Society Reviews. [Link]

Modern Flow Chemistry Adaptations: Recent advances suggest continuous flow reactors can

further optimize the cyclization step by managing heat transfer and local concentration

effects, though the batch Richman-Atkins remains the benchmark for reliability.[1] See:

Journal of Flow Chemistry archives for "macrocyclization".[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-1-5-diazocane-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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